![molecular formula C18H20N2O3 B4057398 N-(2-sec-butylphenyl)-3-methyl-2-nitrobenzamide](/img/structure/B4057398.png)
N-(2-sec-butylphenyl)-3-methyl-2-nitrobenzamide
Overview
Description
N-(2-sec-butylphenyl)-3-methyl-2-nitrobenzamide is a useful research compound. Its molecular formula is C18H20N2O3 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.14739250 g/mol and the complexity rating of the compound is 421. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Methodologies
- Chlorantraniliprole Synthesis : A study described the use of 3-Methyl-2-nitrobenzoic acid in synthesizing chlorantraniliprole, indicating a methodological application in producing insecticides Chen Yi-fen, Li Ai-xia, Jie Yafei, 2010.
Corrosion Inhibition
- Corrosion Inhibition Studies : Research on N-Phenyl-benzamide derivatives demonstrated their effectiveness in inhibiting mild steel corrosion in acidic conditions, highlighting their potential in corrosion protection applications Ankush Mishra et al., 2018.
Antimycobacterial Activity
- Antitubercular Activity : A series of nitrobenzamide derivatives were synthesized and evaluated for their antitubercular activity, offering insights into new treatments for tuberculosis Hongjiang Wang et al., 2019.
Anticancer Potential
- Antitumor Activity : The synthesis and evaluation of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide provided evidence of its antitumor activity, suggesting its use as a potential cancer treatment Dian He et al., 2014.
- Anticancer Agents : Another study focused on the synthesis and evaluation of 2-aryl-5(6)-nitro-1H-benzimidazole derivatives as potential anticancer agents, emphasizing their cytotoxic effects on human neoplastic cell lines Aurelio Romero-Castro et al., 2011.
Properties
IUPAC Name |
N-(2-butan-2-ylphenyl)-3-methyl-2-nitrobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-4-12(2)14-9-5-6-11-16(14)19-18(21)15-10-7-8-13(3)17(15)20(22)23/h5-12H,4H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJSXHMRCMJOXCJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=CC=C1NC(=O)C2=CC=CC(=C2[N+](=O)[O-])C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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